4-(N-[2,4-DIAMINO-6-PTERIDINYLMETHYL]-AMINO)BENZOIC ACID SODIUM SALT
4-(N-[2,4-DIAMINO-6-PTERIDINYLMETHYL]-AMINO)BENZOIC ACID SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
100929-45-1
VCID:
VC0010747
InChI:
InChI=1S/C14H13N7O2.Na/c15-11-10-12(21-14(16)20-11)18-6-9(19-10)5-17-8-3-1-7(2-4-8)13(22)23;/h1-4,6,17H,5H2,(H,22,23)(H4,15,16,18,20,21);/q;+1/p-1
SMILES:
C1=CC(=CC=C1C(=O)[O-])NCC2=CN=C3C(=N2)C(=NC(=N3)N)N.[Na+]
Molecular Formula:
C14H12N7NaO2
Molecular Weight:
333.28 g/mol
4-(N-[2,4-DIAMINO-6-PTERIDINYLMETHYL]-AMINO)BENZOIC ACID SODIUM SALT
CAS No.: 100929-45-1
Main Products
VCID: VC0010747
Molecular Formula: C14H12N7NaO2
Molecular Weight: 333.28 g/mol
![4-(N-[2,4-DIAMINO-6-PTERIDINYLMETHYL]-AMINO)BENZOIC ACID SODIUM SALT - 100929-45-1](/images/no_structure.jpg)
| CAS No. | 100929-45-1 |
|---|---|
| Product Name | 4-(N-[2,4-DIAMINO-6-PTERIDINYLMETHYL]-AMINO)BENZOIC ACID SODIUM SALT |
| Molecular Formula | C14H12N7NaO2 |
| Molecular Weight | 333.28 g/mol |
| IUPAC Name | sodium;4-[(2,4-diaminopteridin-6-yl)methylamino]benzoate |
| Standard InChI | InChI=1S/C14H13N7O2.Na/c15-11-10-12(21-14(16)20-11)18-6-9(19-10)5-17-8-3-1-7(2-4-8)13(22)23;/h1-4,6,17H,5H2,(H,22,23)(H4,15,16,18,20,21);/q;+1/p-1 |
| Standard InChIKey | NDXULQWYAMJQGC-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)[O-])NCC2=CN=C3C(=N2)C(=NC(=N3)N)N.[Na+] |
| SMILES | C1=CC(=CC=C1C(=O)[O-])NCC2=CN=C3C(=N2)C(=NC(=N3)N)N.[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C(=O)[O-])NCC2=CN=C3C(=N2)C(=NC(=N3)N)N.[Na+] |
| PubChem Compound | 3649384 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume